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Compound of Interest

Compound Name: 17:0-18:1 PE-d5
CAS No.: 2342575-56-6
Cat. No.: B15552465
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for the deuterated phosphatidylethanolamine
internal standard, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1
PE-d5). This internal standard is crucial for accurate quantification of
phosphatidylethanolamines (PESs) in complex biological samples using mass spectrometry-
based lipidomics workflows.

Quantitative Data Summary

The following tables summarize the key quantitative specifications for 17:0-18:1 PE-d5 as
typically reported on a Certificate of Analysis.

Table 1: Product Specifications
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Parameter

Specification

Chemical Name

1-heptadecanoyl-2-oleoyl-sn-glycero-3-

phosphoethanolamine-d5

Synonym

17:0-18:1 PE-d5

CAS Number

2342575-56-6[1]

Molecular Formula

CaoH73DsNOsP[1]

Molecular Weight 737.05 g/mol [1]
Purity >99% (by Thin Layer Chromatography)[1]
Form Solution
Concentration 1 mg/mL or 75 pg/mL
Storage Temperature -20°C[1]
Table 2: Physical and Chemical Properties
Parameter Value
Appearance A clear solution
Solubility Soluble in organic solvents such as methanol,

ethanol, and chloroform

** isotopic Enrichment**

Deuterium (d5) on the ethanolamine headgroup

Experimental Protocols

The characterization of 17:0-18:1 PE-d5 involves several analytical techniques to ensure its

identity, purity, and concentration. The following are detailed methodologies for the key

experiments typically cited in a CoA.

Purity Determination by Thin Layer Chromatography

(TLC)
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» Objective: To assess the purity of the PE-d5 standard and identify any potential impurities.
o Methodology:
o Stationary Phase: Silica gel plate.

o Mobile Phase: A solvent system capable of separating phospholipids, typically a mixture of
chloroform, methanol, and water in a specific ratio (e.g., 65:25:4, v/v/v).

o Sample Preparation: The 17:0-18:1 PE-d5 standard is spotted onto the TLC plate
alongside appropriate controls.

o Development: The plate is placed in a chromatography tank containing the mobile phase
and allowed to develop.

o Visualization: The separated spots are visualized using a suitable staining agent, such as
primuline spray or iodine vapor, and viewed under UV light.

o Analysis: The retention factor (Rf) of the main spot is calculated and compared to a
reference standard. The absence of significant secondary spots indicates high purity.

Identity and Structural Confirmation by Mass
Spectrometry (MS)

o Objective: To confirm the molecular weight and structure of 17:0-18:1 PE-d5.
e Methodology:

o Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-
Flight (Q-TOF) or Orbitrap mass spectrometer, coupled with an electrospray ionization
(ESI) source.

o Sample Preparation: The standard is diluted in an appropriate solvent (e.qg.,
methanol/chloroform) and infused directly into the mass spectrometer or injected into a
liquid chromatography system.
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o lonization Mode: Both positive and negative ESI modes are typically used to obtain
comprehensive structural information.

o Mass Analysis:

» Full Scan MS: To determine the accurate mass of the intact molecule. In positive mode,
the protonated molecule [M+H]* is observed, while in negative mode, the deprotonated
molecule [M-H]~ is observed.

» Tandem MS (MS/MS): To confirm the structure by fragmentation analysis. Specific
fragmentation patterns for PEs are monitored. For instance, in negative ion mode,
characteristic fatty acid fragments are observed. In positive ion mode, a neutral loss of
the deuterated ethanolamine headgroup is a key diagnostic feature.

Table 3: Typical Mass Spectrometry Parameters

Parameter Setting

lonization Source Electrospray lonization (ESI)

Polarity Positive and Negative

Capillary Voltage 3.0-4.5kV

Cone Voltage 30-50V

Source Temperature 120 - 150 °C

Desolvation Temperature 350 - 500 °C

. Full Scan (for accurate mass) and Product lon
Scan (for MS/MS)

Collision Energy Ramped (e.g., 20-40 eV) for fragmentation

Quantification by Liquid Chromatography-Mass
Spectrometry (LC-MS)

¢ Objective: To accurately determine the concentration of the 17:0-18:1 PE-d5 solution.
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o Methodology:

o Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer
(e.g., atriple quadrupole).

o Chromatography:
= Column: A reverse-phase C18 column is commonly used for lipid separation.

= Mobile Phase A: Water with a small percentage of an additive like formic acid or
ammonium formate.

= Mobile Phase B: A mixture of organic solvents such as acetonitrile and isopropanol.

» Gradient: A gradient elution is employed to separate the lipid from the solvent front and
any potential contaminants.

o Mass Spectrometry:

» Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity.

= MRM Transition: A specific precursor ion (the molecular ion of 17:0-18:1 PE-d5) is
selected and fragmented, and a specific product ion is monitored. This transition is
unique to the target analyte.

o Quantification: A calibration curve is generated using a certified reference material, and
the concentration of the 17:0-18:1 PE-d5 solution is determined by comparing its
response to the calibration curve.

Visualizations
Lipidomics Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of
phosphatidylethanolamines in a biological sample, where an internal standard like 17:0-18:1
PE-d5 is utilized.
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A typical lipidomics workflow for PE analysis.

Mass Spectrometry Fragmentation Pathway for PE

This diagram shows a simplified representation of the characteristic fragmentation of a
phosphatidylethanolamine in negative ion mode mass spectrometry, which is used for structural

confirmation.
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Simplified PE fragmentation in negative ion MS.

This technical guide provides a foundational understanding of the data and methodologies
associated with the Certificate of Analysis for 17:0-18:1 PE-d5. For specific applications,
researchers should always refer to the CoA provided by the manufacturer for the specific lot of
the standard they are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552465/docs#technical-guide-certificate-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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